![molecular formula C11H12FNO2 B2858371 Methyl 7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylate CAS No. 2167669-98-7](/img/structure/B2858371.png)
Methyl 7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylate
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Overview
Description
Molecular Structure Analysis
The molecular structure of “7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline” is represented by the InChI code1S/C10H12FN/c1-7-2-3-8-4-5-9(11)6-10(8)12-7/h4-7,12H,2-3H2,1H3
. The molecular structure of “Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate” is represented by the InChI code 1S/C11H13NO2/c1-14-11(13)9-4-5-10-8(7-9)3-2-6-12-10/h4-5,7,12H,2-3,6H2,1H3
.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound serves as a precursor in the synthesis of diverse heterocycles, which are core structures in many pharmaceutical agents. The fluoro group on the quinoline ring can act as a directing group in metal-catalyzed reactions, facilitating the formation of complex fused-ring systems .
Drug Research and Development
Due to the structural similarity with bioactive natural products, this compound is valuable in drug discovery. It can be used to create analogs of therapeutic agents, particularly those targeting neurological disorders where quinoline derivatives show promise .
Biological Activity Studies
The tetrahydroquinoline core is known for its biological activities, including anti-inflammatory and antimicrobial properties. Methyl 7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylate could be used to develop new compounds with potential biological applications .
Safety and Hazards
The safety information for “7-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline” includes hazard statements H315-H319, indicating it can cause skin irritation and serious eye irritation . The safety information for “Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate” includes hazard statements H301 - H315 - H319 - H335, indicating it can be toxic if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
methyl 7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO2/c1-15-11(14)8-5-7-3-2-4-13-10(7)6-9(8)12/h5-6,13H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDTHYONBNZXIHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C2C(=C1)CCCN2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylate | |
CAS RN |
2167669-98-7 |
Source
|
Record name | methyl 7-fluoro-1,2,3,4-tetrahydroquinoline-6-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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